Hamiltone B

• Molecular Formula: C18H18O7
• Molecular Weight: 346.3 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,6,7-trimethoxy-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C18H18O7/c1-22-15-8-14-16(18(24-3)17(15)23-2)12(21)7-13(25-14)9-4-5-10(19)11(20)6-9/h4-6,8,13,19-20H,7H2,1-3H3
• InChI Key: PYMGYISATWYZMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(=O)CC(OC2=C1)C3=CC(=C(C=C3)O)O)OC)OC
• synonyms: 3',4'-dihydroxy-5,6,7-trimethoxy-flavanone; hamiltone B

Description

Hamiltone B is a natural product found in Uvaria hamiltonii with data available.

Scientific Research Applications

Theoretical and Computational Studies

• Hamiltonian Methods in Water Wave Propagation : The Hamiltonian method is used to analyze water wave propagation with surface tension. Researchers employed modern Benneye-Luke and other algorithms to identify various wave solution forms, demonstrating the Hamiltonian method's utility in understanding complex physical behaviors in fluid dynamics (Khater, Nisar, & Attia, 2021).

• Hamiltonian Approaches in Mechanical Systems : The use of Hamilton’s principle and other methods to derive dynamic equations of mechanical systems, like a spatial slider-crank mechanism, showcases Hamiltonian methods' significance in mechanical engineering and dynamics (Huang, Chen, & Fung, 2010).

• Hamiltonian Formulation in Electromechanical and Other Systems : Multidomain modeling, including mechanical, electrical, electromechanical, fluid, and thermal systems, often employs Hamiltonian equations. This highlights the role of energy storage in system modeling and analysis (Jeltsema & Scherpen, 2009).

Quantum Physics and Chemistry Applications

• Topological Properties in Quantum Systems : The Haldane model, a Hamiltonian featuring topologically distinct phases, is used in quantum physics to understand properties like the quantum Hall effect. This demonstrates the Hamiltonian's role in studying topological insulators and superconductors (Jotzu et al., 2014).

• Hamiltonian in Biophysical Studies : The development of an effective Hamiltonian to investigate magnetic cycloids in multiferroics like BiFeO3, as well as the study of hole transfer along B-DNA double strands, shows the Hamiltonian's applications in understanding complex features in biophysics and chemistry (Rahmedov et al., 2012); (Brunaud et al., 2002).

Applications in Mathematical and Celestial Mechanics

• Hamilton Systems in Celestial Mechanics and Engineering : Research on Hamilton systems is crucial in fields like celestial mechanics, plasma physics, and bioengineering. The study of homoclinic solutions in differential equations and systems further illustrates the Hamiltonian's relevance in mathematical and engineering applications (Gao, 2012); (Wen-nian, 2010).